molecular formula C16H21BrN2O2 B5866433 4-bromo-N'-[(3-cyclohexylpropanoyl)oxy]benzenecarboximidamide

4-bromo-N'-[(3-cyclohexylpropanoyl)oxy]benzenecarboximidamide

Cat. No. B5866433
M. Wt: 353.25 g/mol
InChI Key: KWIVCQXMDHEOMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-N'-[(3-cyclohexylpropanoyl)oxy]benzenecarboximidamide, also known as BCPICA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 4-bromo-N'-[(3-cyclohexylpropanoyl)oxy]benzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer growth, neurodegeneration, and inflammation. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer invasion and metastasis. This compound has also been found to inhibit the production of reactive oxygen species, which are molecules that can damage cells and contribute to neurodegeneration and inflammation.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects in scientific research studies. In cancer research, this compound has been shown to induce cell cycle arrest and inhibit the expression of genes involved in cancer growth and metastasis. In neuroprotection research, this compound has been found to reduce oxidative stress and inflammation in the brain, as well as improve cognitive function in animal models of Alzheimer's disease. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells involved in inflammation.

Advantages and Limitations for Lab Experiments

4-bromo-N'-[(3-cyclohexylpropanoyl)oxy]benzenecarboximidamide has several advantages for lab experiments, including its stability and solubility in water and organic solvents. This compound is also relatively easy to synthesize and purify, making it a useful compound for scientific research. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments or applications.

Future Directions

There are several future directions for research on 4-bromo-N'-[(3-cyclohexylpropanoyl)oxy]benzenecarboximidamide. In cancer research, further studies are needed to determine the efficacy and safety of this compound as a potential cancer treatment. In neuroprotection research, future studies could explore the potential use of this compound as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. In inflammation research, future studies could investigate the potential use of this compound as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in scientific research for its potential therapeutic properties in cancer treatment, neuroprotection, and inflammation. Further research is needed to fully understand the mechanism of action and potential applications of this compound, but its stability and solubility make it a promising compound for future studies.

Synthesis Methods

4-bromo-N'-[(3-cyclohexylpropanoyl)oxy]benzenecarboximidamide can be synthesized through a multi-step process that involves the reaction of 4-bromo-1,2-phenylenediamine with 3-cyclohexylpropanoyl chloride, followed by the reaction of the resulting product with benzoic acid and ammonium hydroxide. The final product is obtained through recrystallization and purification.

Scientific Research Applications

4-bromo-N'-[(3-cyclohexylpropanoyl)oxy]benzenecarboximidamide has been studied for its potential therapeutic properties in a variety of scientific research fields, including cancer treatment, neuroprotection, and inflammation. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, or cell death, in cancer cells. In neuroprotection research, this compound has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. In inflammation research, this compound has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in the body.

properties

IUPAC Name

[(Z)-[amino-(4-bromophenyl)methylidene]amino] 3-cyclohexylpropanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21BrN2O2/c17-14-9-7-13(8-10-14)16(18)19-21-15(20)11-6-12-4-2-1-3-5-12/h7-10,12H,1-6,11H2,(H2,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KWIVCQXMDHEOMI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)CCC(=O)ON=C(C2=CC=C(C=C2)Br)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCC(CC1)CCC(=O)O/N=C(/C2=CC=C(C=C2)Br)\N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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